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Compound of Interest

Compound Name: Phellandral

Cat. No.: B3342473 Get Quote

The proper disposal of Phellandral, a monoterpenoid aldehyde found in various essential oils,

is a critical component of laboratory safety and environmental stewardship. For researchers,

scientists, and drug development professionals, adhering to correct disposal procedures is

essential to mitigate risks to both personnel and the environment. While a specific Safety Data

Sheet (SDS) for Phellandral is not consistently available, a comprehensive disposal strategy

can be formulated based on its chemical properties as a combustible and irritant aldehyde,

combined with established best practices for laboratory chemical waste management.

Disclaimer: These procedures are based on the known hazards of Phellandral and general

chemical safety principles. Laboratory personnel must always consult their institution's

Environmental Health and Safety (EHS) department for specific disposal protocols and comply

with all local, state, and federal regulations.

Immediate Safety and Hazard Assessment
Phellandral (CAS 21391-98-0) is a combustible liquid that can cause skin, eye, and respiratory

irritation.[1][2] As an aldehyde, it may be reactive with amines, strong acids, and oxidizing

agents.[3] Before handling, it is crucial to assess the risks and ensure all safety measures are

in place.

Key Potential Hazards:

Flammability: Combustible liquid.[2]
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Irritation: Causes skin and serious eye irritation.[1][2]

Respiratory Effects: May cause respiratory irritation.[1][2]

Reactivity: As an aldehyde, potential reactivity with incompatible materials should be

considered.[3]

Personal Protective Equipment (PPE)
To prevent exposure when handling Phellandral for disposal, the following personal protective

equipment must be worn:

PPE Item Specification

Eye Protection
Safety glasses with side shields or chemical

splash goggles.

Hand Protection Nitrile or other chemically resistant gloves.

Body Protection
Standard laboratory coat to protect skin and

clothing.

Ventilation
Handle only in a well-ventilated area, preferably

within a chemical fume hood.

Spill Response Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

contamination.

Small Spill:

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as

vermiculite, sand, or a spill pillow.[4]

Collect the absorbent material using non-sparking tools and place it into a sealed, properly

labeled container for disposal as hazardous waste.[4]
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Clean the spill area with soap and water.

Large Spill:

Evacuate the immediate area and notify your institution's EHS department.

Remove all sources of ignition.[4]

If safe to do so, increase ventilation to the area.

Follow your institution's specific procedures for large chemical spills.

Phellandral Waste Disposal Procedure
All Phellandral waste must be treated as hazardous waste.[3] Do not dispose of Phellandral
down the drain or in regular trash.[5]

Step 1: Waste Segregation and Collection

Proper segregation is critical for safe disposal.[6]

Unused or Excess Phellandral: Collect in its original container or a compatible, tightly

sealed waste container.[3] The container must be in good condition and chemically

compatible with aldehydes.[6]

Contaminated Solid Waste: Items such as gloves, pipette tips, and absorbent paper

contaminated with Phellandral should be collected in a designated solid chemical waste

container.[3] This may involve double-bagging before placement in a labeled pail.[3]

Aqueous Solutions: Collect aqueous solutions containing Phellandral in a dedicated

aqueous hazardous waste container. Do not pour down the drain.[3][5]

Reaction Mixtures: Any reaction mixture containing Phellandral should be fully quenched

according to the experimental protocol before being designated as waste. Collect the

quenched mixture in a separate, compatible container.[3]

Step 2: Neutralization of Aldehyde (Optional Pre-treatment)
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For mixtures containing aldehydes, a pre-treatment step can be considered to reduce reactivity.

The reaction of aldehydes with sodium bisulfite to form a charged, water-soluble adduct is a

well-established method.[7] This can be achieved through a liquid-liquid extraction protocol to

separate the aldehyde from other organic components.[7] This step should only be performed

by trained personnel following a validated protocol and institutional guidelines.

Step 3: Labeling

Proper labeling is a critical regulatory requirement.[8]

As soon as the first drop of waste is added, the container must be labeled with a hazardous

waste tag.[3]

The label must clearly state "Hazardous Waste" and identify the contents, including

"Phellandral" and any other constituents with their approximate percentages.[3][8]

Include appropriate hazard warnings, such as "Combustible" and "Irritant".[8]

Step 4: Storage and Disposal

Store all waste containers in a designated Satellite Accumulation Area (SAA) within the

laboratory.[3][8]

Keep waste containers tightly closed except when adding waste.[3]

Ensure liquid waste containers are placed in secondary containment to prevent spills.[6]

Arrange for pickup and disposal by your institution's EHS department or a licensed

hazardous waste disposal company.

Quantitative Data Summary
The following table summarizes key quantitative data for Phellandral.
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Property Value Source

Molecular Formula C10H16O [1]

Molecular Weight 152.23 g/mol [2][9]

Boiling Point
222.00 to 224.00 °C @ 760

mm Hg
[10]

Flash Point 83.33 °C (182.00 °F) TCC [10]

Vapor Pressure 0.098 mmHg @ 25.00 °C (est.) [10]

Water Solubility 103.2 mg/L @ 25 °C (est.) [10]

Phellandral Disposal Workflow
The following diagram illustrates the procedural flow for the safe handling and disposal of

Phellandral waste in a laboratory setting.
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Caption: Logical workflow for the proper disposal of Phellandral waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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